Cas no 859664-49-6 (2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid)

2-[4-(8-Methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid is a bifunctional coumarin derivative characterized by its unique structural framework, incorporating two chromen-2-one moieties linked via an oxyacetic acid bridge. This compound exhibits potential utility in organic synthesis and pharmaceutical research due to its dual reactive sites, enabling further functionalization or coordination with metal ions. The presence of methoxy and carbonyl groups enhances its solubility and stability, making it suitable for applications in fluorescence studies or as a precursor for bioactive molecules. Its well-defined molecular architecture allows for precise modifications, supporting its use in developing novel chemosensors or therapeutic agents.

2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid structure

859664-49-6 structure

Product name:2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid

CAS No:859664-49-6

MF:C₂₁H₁₄O₈

MW:394.331066608429

CID:5548147

2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid
- Inchi： 1S/C21H14O8/c1-26-16-4-2-3-11-7-15(21(25)29-20(11)16)14-9-19(24)28-17-8-12(5-6-13(14)17)27-10-18(22)23/h2-9H,10H2,1H3,(H,22,23)
- InChI Key： JWBDUBVKFCDBBH-UHFFFAOYSA-N
- SMILES： C(O)(=O)COC1=CC=C2C(=C1)OC(=O)C=C2C1=CC2=CC=CC(OC)=C2OC1=O

2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
OTAVAchemicals	1108475-100MG	2-({8-methoxy-2,2'-dioxo-2H,2'H-[3,4'-bichromen]-7'-yl}oxy)acetic acid	859664-49-6	95%	100MG	$300	2023-07-04
OTAVAchemicals	1108475-250MG	2-({8-methoxy-2,2'-dioxo-2H,2'H-[3,4'-bichromen]-7'-yl}oxy)acetic acid	859664-49-6	95%	250MG	$350	2023-07-04

2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid Related Literature

1. Synthesis and properties of novel polyurethanes based on amino ethers of boric acid for gas separation membranes

O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
2. Stratification of stakeholders for participation in the governance of coastal social-ecological systems

LouisCelliers,LenaRölfer,NinaRivers,SérgioRosendo,MeredithFernandes,BernadetteSnow,MaríaMãnezCosta
3. Synthesis and structure of new dicopper(ii) complexes bridged by asymmetric N,N′-bis(substituted)oxamides: in vitro anticancer activity and molecular docking studies based on bio-macromolecular interaction†

Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
4. Stability and biosimilarity assessment of infliximab using an orthogonal testing protocol and statistically-guided interpretation of peptide mapping†

Lamiaa A. Hassan,Sara M. Shatat,Basma M. Eltanany,Samah S. Abbas Anal. Methods, 2019,11, 3198-3211
5. Water structure and charge transfer phenomena at the liquid–graphene interface

Luisa D'Urso,Cristina Satriano,Giuseppe Forte,Giuseppe Compagnini,Orazio Puglisi Phys. Chem. Chem. Phys., 2012,14, 14605-14610

Related Categories

Additional information on 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid

Chemical Profile of 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic Acid (CAS No. 859664-49-6)

2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid (CAS No. 859664-49-6) is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a dichromene system with a methoxy substituent, which contributes to its unique chemical properties and functional groups.

The chemical structure of this compound is characterized by two chromene rings connected through a methylene group, with one ring bearing a methoxy group at the 8-position and the other at the 3-position. This arrangement creates a highly conjugated system, which is often associated with antioxidant properties and fluorescence behavior. Recent studies have highlighted the importance of such conjugated systems in drug design, particularly for targeting specific biological pathways.

Synthesis and characterization of this compound have been reported in several recent research articles, emphasizing its stability under various reaction conditions and its ability to form stable complexes with metal ions. The synthesis typically involves multi-step reactions, including oxidation, cyclization, and substitution processes, which are optimized to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of the compound.

One of the most promising applications of this compound lies in its biological activity. Experimental data from in vitro studies suggest that it exhibits significant antiproliferative effects against various cancer cell lines, making it a potential candidate for anticancer drug development. Additionally, preliminary results indicate that it may possess anti-inflammatory properties, which could be explored for treating chronic inflammatory diseases.

The fluorescence properties of this compound have also garnered attention in the field of bioimaging. Due to its strong emission in the visible spectrum, it has been proposed as a potential probe for tracking cellular processes in real-time. Researchers are currently investigating its compatibility with various biological systems and its ability to resist photobleaching under prolonged exposure to light.

From a materials science perspective, this compound has shown potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting polymers. Its ability to form self-assembled structures under specific conditions makes it an attractive candidate for applications in nanotechnology and optoelectronics.

In conclusion, 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetic acid (CAS No. 859664-49) represents a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with its promising biological and physical properties, positions it as a valuable asset in both academic research and industrial development.